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Compound of Interest

Compound Name: aluminum(III) sulfide

Cat. No.: B12063053 Get Quote

For Immediate Reference by Laboratory Professionals

This document provides critical safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for the handling of aluminum(III) sulfide (Al₂S₃) in

research and development settings. Adherence to these guidelines is essential to mitigate risks

and ensure a safe laboratory environment.

Aluminum(III) sulfide is a solid, dark grey substance that poses significant hazards primarily

due to its high reactivity with moisture.[1] Upon contact with water or moist air, it rapidly

hydrolyzes to produce hydrogen sulfide (H₂S) gas, which is flammable, highly toxic, and has a

strong rotten egg odor.[2] The solid material itself can cause skin and serious eye irritation.[3]

[4][5][6]

Core Safety Protocols & Operational Plan
1. Engineering Controls and Work Environment:

Ventilation: Always handle aluminum(III) sulfide in a well-ventilated area, preferably within a

certified chemical fume hood to minimize inhalation exposure to dust and hydrogen sulfide

gas.[5][7]

Moisture Control: It is imperative to work in a dry environment. Keep the container tightly

closed and handle under an inert atmosphere (e.g., nitrogen or argon) when possible.[3][4]

[5][8] Avoid all contact with water, including moist air and steam.[7]
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Emergency Equipment: Ensure that an ANSI-approved eyewash station and safety shower

are immediately accessible within a 10-second travel time from the handling area.

2. Handling Procedures:

Avoid Dust Formation: Minimize the generation of dust during handling.[5][7]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not

eat, drink, or smoke in the work area.

Spill Management: In case of a spill, avoid generating dust.[7] Do not use water for cleanup.

[8] Cover the spill with a dry, non-combustible absorbent material such as sand.[9] Collect

the material using non-sparking tools and place it in a suitable, sealed container for disposal.

[9]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical. The following table and workflow provide guidance

on the necessary protective gear.

Quantitative Exposure Limits
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Substance Agency Exposure Limit Limit Type

Aluminum (metal and

insoluble compounds)
OSHA 15 mg/m³ PEL (Total Dust)

5 mg/m³
PEL (Respirable

Fraction)[1][6]

NIOSH 10 mg/m³ REL (Total Dust)

5 mg/m³
REL (Respirable

Fraction)[1]

Hydrogen Sulfide

(H₂S)
OSHA 20 ppm PEL (Ceiling)[3][5]

50 ppm
PEL (Peak - 10 min

max)[3][5]

NIOSH 10 ppm
REL (Ceiling - 10 min)

[3][5]

ACGIH 1 ppm TLV (8-hr TWA)[4]

5 ppm STEL (15-min)[4]

NIOSH 100 ppm IDLH

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit

Value; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; IDLH: Immediately

Dangerous to Life or Health.

Recommended PPE for Handling Aluminum(III) Sulfide
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles or a

full-face shield. Must conform

to OSHA 29 CFR 1910.133 or

European Standard EN166.[4]

[7][10]

Protects against dust particles

and potential splashes.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Neoprene).[11]

Prevents skin contact and

irritation.[4][5] Nitrile gloves

offer good resistance to a

variety of chemicals, including

weak acids and oils.[12][13]

Neoprene provides broad

protection against acids,

caustics, and solvents.[11][14]

Body Protection

A flame-resistant lab coat

should be worn.[15] For larger

quantities, a chemical-resistant

apron over the lab coat is

required.[15]

Protects against skin exposure

and contamination of personal

clothing.[7]

Respiratory Protection

For tasks with potential for dust

or H₂S generation, use a

NIOSH-approved respirator.[7]

A full-face respirator with multi-

sorbent cartridges (protecting

against particulates and acid

gases like hydrogen sulfide) is

recommended.[13]

Protects against inhalation of

irritating dust and highly toxic

hydrogen sulfide gas.[2][5]
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PPE Selection Workflow for Handling Aluminum(III) Sulfide

Risk Assessment

PPE Requirements

Start: Handling Aluminum(III) Sulfide

Is there a risk of moisture contact?

Is there a risk of dust generation?

Yes No

Add Respiratory Protection:
- NIOSH-approved respirator

 (e.g., full-face with multi-gas/P100 cartridges)

Yes

Minimum PPE:
- Chemical Safety Goggles
- Nitrile/Neoprene Gloves

- Flame-Resistant Lab Coat

No

Full PPE Required:
- All Minimum PPE

- Respiratory Protection

Yes

Click to download full resolution via product page

Caption: PPE selection workflow for aluminum(III) sulfide.

Disposal Plan
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All waste containing aluminum(III) sulfide must be treated as hazardous waste.

1. Waste Collection:

Collect excess aluminum(III) sulfide and any contaminated materials (e.g., absorbent,

gloves) in a designated, clearly labeled, and sealed container.

Do not mix with other waste streams, especially aqueous waste, due to the violent reaction

and release of toxic gas.

2. Disposal Procedure:

Waste disposal must be conducted through a licensed hazardous waste disposal company.

[2]

Follow all local, state, and federal regulations for hazardous waste disposal.[7]

One suggested method for surplus material is to dissolve or mix it with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[2] This

should only be performed by qualified professionals at a licensed facility.

Uncleaned containers should be handled as if they contain the product itself.[2]

By strictly adhering to these operational and safety guidelines, researchers and drug

development professionals can safely manage the risks associated with aluminum(III) sulfide,

ensuring both personal safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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